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Compound of Interest

Compound Name: 1-Chloro-1-ethylcyclohexane

Cat. No.: B12975069

An In-depth Technical Guide to 1-Chloro-1-
ethylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Chloro-1-ethylcyclohexane, a
halogenated cycloalkane of interest in synthetic organic chemistry. This document outlines its
chemical and physical properties, provides a detailed experimental protocol for its synthesis,
and illustrates the reaction pathway.

Core Chemical Information

CAS Number: 1445-98-3[1]
Molecular Formula: CsH1sCI[1][2][3]
Molecular Weight: 146.66 g/mol [2]

Physicochemical Data

The following table summarizes the key physical and chemical properties of 1-Chloro-1-
ethylcyclohexane. While experimentally determined data is preferred, some values are
computed from validated models.
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Property Value Source

Molecular Weight 146.66 g/mol Computed by PubChem[2]
XLogP3-AA 3.3 Computed by XLogP3[2]
Hydrogen Bond Donor Count 0 Computed by Cactvs[2]
Hydrogen Bond Acceptor

Count 0 Computed by Cactvs[2]
Rotatable Bond Count 1 Computed by Cactvs
Exact Mass 146.0862282 Da Computed by PubChem][2]
Monoisotopic Mass 146.0862282 Da Computed by PubChem[2]
Topological Polar Surface Area 0 A2 Computed by Cactvs[2]
Heavy Atom Count 9

Complexity 82.6 Computed by Cactvs[2]

Synthesis of 1-Chloro-1-ethylcyclohexane

1-Chloro-1-ethylcyclohexane is synthesized from its corresponding tertiary alcohol, 1-
ethylcyclohexanol, via a nucleophilic substitution reaction. The hydroxyl group of the alcohol is
a poor leaving group; therefore, it must be protonated by a strong acid, such as hydrochloric
acid, to form a good leaving group (water). The departure of water results in the formation of a
stable tertiary carbocation, which is then attacked by the chloride ion nucleophile to yield the
final product.

Experimental Protocol: Synthesis from 1-
Ethylcyclohexanol

This protocol details the synthesis of 1-Chloro-1-ethylcyclohexane from 1-ethylcyclohexanol
using concentrated hydrochloric acid.

Materials:

e 1-Ethylcyclohexanol
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» Concentrated Hydrochloric Acid (HCI)

¢ Anhydrous Calcium Chloride (CaClz) or Anhydrous Sodium Sulfate (NazS0a4)
e Saturated Sodium Bicarbonate Solution (NaHCO3)
» Deionized Water

 Diethyl Ether (or other suitable organic solvent)

e Separatory Funnel

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, place 1-ethylcyclohexanol.

» Addition of HCI: Cool the flask in an ice bath and slowly add an excess of cold, concentrated
hydrochloric acid with continuous stirring. The reaction is exothermic, and the temperature
should be monitored and controlled.

o Reaction: After the addition is complete, allow the mixture to stir at room temperature. The
reaction progress can be monitored by thin-layer chromatography (TLC). For tertiary
alcohols, the reaction is typically rapid. Gentle heating may be applied to ensure the reaction
goes to completion.

o Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Two
layers will be present: an upper organic layer containing the product and a lower aqueous
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layer.

o Separation: Separate the organic layer. Wash the organic layer sequentially with:
o Deionized water to remove the bulk of the acid.

o Saturated sodium bicarbonate solution to neutralize any remaining acid (caution: CO2
evolution).

o Deionized water to remove any remaining salts.

e Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous calcium
chloride or sodium sulfate.

e Solvent Removal: Decant or filter the dried organic layer into a clean, dry round-bottom flask.
Remove the organic solvent using a rotary evaporator.

« Purification: The crude product can be purified by distillation under reduced pressure to yield
pure 1-Chloro-1-ethylcyclohexane.

Reaction Pathway and Logic

The synthesis of 1-Chloro-1-ethylcyclohexane from 1-ethylcyclohexanol proceeds via a
unimolecular nucleophilic substitution (Sn1) mechanism. The key steps are illustrated in the
diagram below.
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Step 1: Protonation of the Alcohol
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Caption: Sn1 reaction mechanism for the synthesis of 1-Chloro-1-ethylcyclohexane.

This guide provides a foundational understanding of 1-Chloro-1-ethylcyclohexane for

research and development purposes. For further information, consulting peer-reviewed

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 1-chloro-1-ethylcyclohexane [webbook.nist.gov]

 To cite this document: BenchChem. [1-Chloro-1-ethylcyclohexane CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12975069#1-chloro-1-ethylcyclohexane-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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